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Compound of Interest

Compound Name: Choline iodide
CAS No.: 17773-10-3
Cat. No.: B121885
Get Quote
. J

Audience: Researchers, scientists, and drug development professionals.

Introduction

lodomethylcholine iodide (IMC) is a choline analog that has garnered interest in biomedical
research, particularly for its role as an inhibitor of trimethylamine (TMA) lyase, an enzyme
involved in the gut microbial production of trimethylamine N-oxide (TMAO). Elevated TMAO
levels have been associated with various cardiovascular and metabolic diseases. This
document provides a detailed protocol for the chemical synthesis of IMC, along with its
characterization data.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the synthesis and
characterization of iodomethylcholine iodide.
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Parameter Value Reference
Reactants

Dimethylethanolamine 5.0 mL (50 mmol) [1]
Diiodomethane 4.8 mL (60 mmol) [1]
Acetonitrile (solvent) 50 mL [1]

Reaction Conditions

Temperature Room Temperature [1]

Reaction Time 48 hours [1]

Product Yield and Purity

Yield 8.57 g (48%) [1]

Appearance Light yellow solid [1]

Characterization Data

8 5.24 (s, 2H, -N-CHa-1), 4.06-
3.99 (M, 2H, -CH2-CH2-OH),
1H-NMR (400 MHz, D20) 3.68:3.62 (m. 2H, -N-CH [1]
.68-3. , 2H, -N-CH2-

CHz-), 3.29 (s, 6H, -N(CHs)2)

3 66.1 (-CH2-CH2-OH), 55.8 (-
13C-NMR (100 MHz, D20) N-CH2-CHz-), 52.9 (-N(CH3)2),  [1]
33.0 (-N-CHa-I)

m/z (M*) calculated for
HRMS (ESI/TOF) CsH13INO: 230.0036; found: [1]
230.0033

Experimental Protocol

This section details the methodology for the synthesis of iodomethylcholine iodide.

Materials:
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o Dimethylethanolamine

¢ Diiodomethane

o Acetonitrile

o Absolute ethanol

e 250 mL round bottom flask

e Rubber septum

o Magnetic stirrer

 Rotary evaporator

 Suction filtration apparatus (with Grade 2 filter paper)

e High vacuum line

Procedure:

e Reaction Setup: In a 250 mL round bottom flask, add dimethylethanolamine (5.0 mL, 50
mmol) to acetonitrile (50 mL) and stir the solution at room temperature.[1]

» Addition of Reagent: To the stirred solution, add diiodomethane (4.8 mL, 60 mmol).[1]

e Reaction: Lightly cap the flask with a rubber septum and allow the resulting solution to stir at
room temperature for 48 hours.[1]

» Solvent Removal: After 48 hours, remove the solvent by rotary evaporation.[1]

o Crystallization and Filtration: Crystallize the resulting residue from absolute ethanol.[1] Filter
the crystals using suction filtration through Grade 2 filter paper.[1]

e Drying: Dry the collected light yellow solid under high vacuum overnight to obtain the final
product.[1]
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Diagrams

Experimental Workflow for IMC Synthesis
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lodomethylcholine lodide (IMC)
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Click to download full resolution via product page

Caption: Workflow for the synthesis of lodomethylcholine lodide (IMC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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